Cas no 1308922-45-3 ((2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 1308922-45-3
• MF: C₁₁H₁₂BrNO₄S
• MW: 334.186281204224
• MDL: MFCD16377482
• CID: 5612455
• PubChem ID: 45290973
• Update Time: 2025-05-20

(2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS010372950
• 1308922-45-3
• (2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• (2S)-1-(2-bromophenyl)sulfonylpyrrolidine-2-carboxylic acid
• EN300-3397830
• (S)-1-((2-Bromophenyl)sulfonyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD16377482
• Inchi： 1S/C11H12BrNO4S/c12-8-4-1-2-6-10(8)18(16,17)13-7-3-5-9(13)11(14)15/h1-2,4,6,9H,3,5,7H2,(H,14,15)/t9-/m0/s1
• InChI Key： MOKRXKCJCWTOBK-VIFPVBQESA-N
• SMILES： BrC1C=CC=CC=1S(N1CCC[C@H]1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 332.96704g/mol
• Monoisotopic Mass: 332.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Additional information on (2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 1308922-45-3)

(2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 1308922-45-3) is a chiral sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound features a pyrrolidine-2-carboxylic acid backbone, a 2-bromobenzenesulfonyl group, and a stereocenter at the 2-position, making it a valuable intermediate for asymmetric synthesis and drug development. Its unique structure has garnered attention in the fields of medicinal chemistry, catalysis, and bioconjugation.

The growing interest in sulfonamide-based compounds like (2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid stems from their versatility in designing enzyme inhibitors, receptor modulators, and proteolysis-targeting chimeras (PROTACs). Researchers are actively exploring its applications in targeted drug delivery and small-molecule therapeutics, particularly in oncology and neurology. The presence of the bromine atom further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In the context of green chemistry, (2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid aligns with the demand for sustainable and efficient synthetic routes. Its compatibility with biocatalysis and flow chemistry techniques has been investigated to reduce waste and improve reaction yields. Additionally, its role in peptide mimetics and protein-protein interaction inhibitors highlights its relevance in addressing unmet medical needs, such as antibiotic resistance and neurodegenerative diseases.

From a commercial perspective, the compound's CAS No. 1308922-45-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial R&D. Analytical methods for characterizing this compound, including HPLC, NMR, and mass spectrometry, are well-documented, ensuring reproducibility and quality control. As the pharmaceutical industry shifts toward personalized medicine, chiral building blocks like this sulfonamide derivative are expected to play a critical role in next-generation therapeutics.

In summary, (2S)-1-(2-bromobenzenesulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 1308922-45-3) represents a multifaceted tool for researchers. Its applications span from drug discovery to material science, driven by its structural modularity and functional diversity. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.